Cas no 2648920-28-7 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• CAS No: 2648920-28-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6396715
• PubChem ID: 165529683
• Update Time: 2025-10-29

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• 2648920-28-7
• EN300-1496943

• Inchi： 1S/C27H32N2O5/c1-2-8-24(26(31)32)29-25(30)17-9-7-10-18(15-17)28-27(33)34-16-23-21-13-5-3-11-19(21)20-12-4-6-14-22(20)23/h3-6,11-14,17-18,23-24H,2,7-10,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,24-/m0/s1
• InChI Key： DHUOXRMLWRRFFF-XCNDVJPKSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(N[C@H](C(=O)O)CCC)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2648920-28-7)

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2648920-28-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of complex peptides and proteins due to its unique structural and chemical properties.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is particularly valuable for its ease of removal under mild conditions, which helps maintain the integrity of the peptide chain. The presence of the Fmoc group in (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid ensures that the amino group remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product.

The cyclohexylformamido moiety in this compound adds an additional layer of complexity and functionality. This moiety can influence the conformational stability and solubility of the resulting peptides, making it a valuable tool in the design of bioactive molecules. Recent studies have shown that cyclohexylformamido derivatives can enhance the pharmacokinetic properties of peptides, such as their stability in biological environments and their ability to cross cell membranes.

In the context of drug discovery, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid has been explored for its potential applications in developing novel therapeutics. For instance, researchers have utilized this compound as a building block in the synthesis of peptides targeting G protein-coupled receptors (GPCRs), which are important drug targets for a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected amino acid derivatives, including (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid, in the development of peptidomimetics with enhanced bioavailability and reduced toxicity. The study demonstrated that these compounds could effectively mimic the biological activity of natural peptides while offering improved pharmacological profiles.

The synthesis of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by coupling with a cyclohexylformamide derivative. The final step involves deprotection to reveal the free amino group, ready for further functionalization or incorporation into larger peptide chains.

In addition to its use in peptide synthesis, this compound has also found applications in materials science and nanotechnology. The unique combination of hydrophobic and hydrophilic regions within its structure makes it suitable for self-assembling into nanostructures with potential uses in drug delivery systems and biomaterials.

The safety and handling of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid should be conducted with appropriate precautions, as is standard for all laboratory chemicals. Researchers should follow established guidelines for handling organic compounds to ensure both personal safety and environmental protection.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2648920-28-7) is a versatile and important compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique properties make it an invaluable tool for scientists working on the development of new therapeutic agents and advanced materials.